Cas no 2229404-72-0 (2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229404-72-0
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 6447196
• PubChem ID: 165833084
• Update Time: 2025-06-12

2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1939921
• 2229404-72-0

• Inchi： 1S/C8H7F2NO3/c1-4-2-5(14-11-4)7(6(12)13)3-8(7,9)10/h2H,3H2,1H3,(H,12,13)
• InChI Key： PYWCXVHOMWKEJI-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1=CC(C)=NO1)F

Computed Properties

• Exact Mass: 203.03939941g/mol
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid

Research Brief on 2,2-Difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic Acid (CAS: 2229404-72-0)

In recent years, the compound 2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid (CAS: 2229404-72-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclopropane and oxazole moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The synthesis of 2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid involves a multi-step process that leverages modern synthetic chemistry techniques. Recent studies have highlighted the efficiency of using palladium-catalyzed cross-coupling reactions to introduce the oxazole ring, followed by cyclopropanation to form the difluorocyclopropane core. The compound's structural complexity and the presence of fluorine atoms contribute to its stability and bioactivity, making it a valuable scaffold for further derivatization.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that it effectively targets cyclooxygenase-2 (COX-2) with a high degree of selectivity, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary data indicate that it may also interact with other biological targets, such as G-protein-coupled receptors (GPCRs), opening avenues for research in neurology and oncology.

Recent advancements in computational chemistry have further elucidated the binding mechanisms of 2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid with its target proteins. Molecular docking simulations reveal that the difluorocyclopropane group plays a critical role in stabilizing interactions within the enzyme's active site, while the oxazole ring contributes to hydrophobic interactions. These insights are instrumental in guiding the design of next-generation derivatives with enhanced potency and reduced off-target effects.

In conclusion, 2,2-difluoro-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid represents a promising candidate for further investigation in drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for researchers exploring new therapeutic strategies. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its translation into clinical applications.